1-(2-hydroxy-2-(thiophen-2-yl)propyl)-3-(tetrahydro-2H-pyran-4-yl)urea

• IUPAC Name: 1-(2-hydroxy-2-thiophen-2-ylpropyl)-3-(oxan-4-yl)urea
• InChI: InChI=1S/C13H20N2O3S/c1-13(17,11-3-2-8-19-11)9-14-12(16)15-10-4-6-18-7-5-10/h2-3,8,10,17H,4-7,9H2,1H3,(H2,14,15,16)
• InChI Key: SBUPGDICJDPAIM-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)NC1CCOCC1)(C2=CC=CS2)O
• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol

Description

1-(2-hydroxy-2-(thiophen-2-yl)propyl)-3-(tetrahydro-2H-pyran-4-yl)urea, also known as THP-THP, is a synthetic compound that has been studied for its potential use in treating various diseases.

Scientific Research Applications

Hydrogel Formation and Rheological Properties

Compounds with urea functionalities, similar to the one , have been studied for their ability to form hydrogels. The anion identity can significantly influence the rheology and morphology of these gels. Such materials find applications in drug delivery systems, tissue engineering, and as environmental sensors (Lloyd & Steed, 2011).

Enzyme Inhibition for Therapeutic Applications

The design of enzyme inhibitors often involves the incorporation of urea or thiourea moieties, suggesting that the compound could be explored for similar purposes. For instance, compounds with flexible spacers and urea units have shown antiacetylcholinesterase activity, indicating potential applications in treating diseases like Alzheimer's (Vidaluc et al., 1995).

Synthesis of Heterocyclic Compounds

The structural elements within "1-(2-hydroxy-2-(thiophen-2-yl)propyl)-3-(tetrahydro-2H-pyran-4-yl)urea" suggest its utility in synthesizing heterocyclic compounds. Such derivatives are crucial in medicinal chemistry for developing new pharmaceuticals (Parveen, Iqbal, & Azam, 2008).

Synthesis of Fluorinated Heterocycles

Urea derivatives are also used in the synthesis of fluorinated heterocycles, which are valuable in creating compounds with enhanced pharmacokinetic properties due to the presence of fluorine atoms (Sloop, Bumgardner, & Loehle, 2002).

Antidepressant Activity

The structure of the compound suggests potential for synthesizing derivatives with antidepressant activity. Studies have shown that thiophene-containing compounds exhibit promising antidepressant effects, indicating that similar structures could be explored for developing new antidepressants (Mathew, Suresh, & Anbazhagan, 2014).